Cas no 50463-17-7 ( )

  structure
  structure
Product Name: 
CAS No:50463-17-7
MF:C10H9NOS
MW:191.249561071396
CID:933765
PubChem ID:350562
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-prop-2-enylsulfanyl-1,3-benzoxazole
    • 2-allylbenzoxazole
    • 2-allylsulfanyl-benzooxazole
    • 2-allylthiobenz[d]oxazole
    • 2-prop-2-enylthiobenzoxazole
    • AC1L6WIF
    • NSC512607
    • ST4147539
    • STK523848
    • SureCN5203873
    • SCHEMBL5203873
    • 2-(Allylthio)benzo[d]oxazole
    • 2-allylthiobenzoxazole
    • 1,3-Benzoxazole, 2-(2-propenylthio)-
    • DTXSID60325600
    • 2-(ALLYLSULFANYL)-1,3-BENZOXAZOLE
    • AKOS005454535
    • JNQGKEVYGVTDKR-UHFFFAOYSA-N
    • NSC-512607
    • 2-(prop-2-en-1-ylsulfanyl)-1,3-benzoxazole
    • CS-0364858
    • 50463-17-7
    • InChI=1/C10H9NOS/c1-2-7-13-10-11-8-5-3-4-6-9(8)12-10/h2-6H,1,7H
    •  
    • Inchi: 1S/C10H9NOS/c1-2-7-13-10-11-8-5-3-4-6-9(8)12-10/h2-6H,1,7H2
    • InChI Key: JNQGKEVYGVTDKR-UHFFFAOYSA-N
    • SMILES: S(CC=C)C1=NC2C=CC=CC=2O1

Computed Properties

  • Exact Mass: 191.04057
  • Monoisotopic Mass: 191.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 51.3Ų

Experimental Properties

  • PSA: 26.03
  • LogP: 3.10590
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